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Compound of Interest

Compound Name: 4-Tert-butoxyaniline

Cat. No.: B1279196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

4-tert-butoxyaniline. Due to the limited availability of specific toxicological and safety data for

4-tert-butoxyaniline, this document incorporates data from the closely related structural

analog, 4-butoxyaniline, to provide a conservative and precautionary approach to its handling.

All personnel should supplement this guide with a thorough review of the substance-specific

Safety Data Sheet (SDS) provided by the manufacturer.

Quantitative Safety Data
The following tables summarize the key quantitative safety and toxicological data for 4-tert-
butoxyaniline and its structural analog, 4-butoxyaniline. This information is critical for

conducting risk assessments and establishing appropriate laboratory safety protocols.

Table 1: Physical and Chemical Properties
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Property Value

Chemical Formula C₁₀H₁₅NO

Molecular Weight 165.23 g/mol [1][2]

Appearance

Not explicitly available for 4-tert-butoxyaniline.

4-butoxyaniline is a clear dark brown to pale

yellow liquid.[2][3]

Boiling Point
Not explicitly available for 4-tert-butoxyaniline.

4-butoxyaniline: 148-149 °C at 13 mmHg.[2]

Density
Not explicitly available for 4-tert-butoxyaniline.

4-butoxyaniline: 0.992 g/mL at 25 °C.[2]

Flash Point
Not explicitly available for 4-tert-butoxyaniline.

4-butoxyaniline: 113 °C (closed cup).[4]

Table 2: Acute Toxicity Data (Data for 4-Butoxyaniline)

Route of Exposure Species Value

Oral LD50 Mouse 500 mg/kg[4]

Dermal LD50 Data not available

Inhalation LC50 Data not available

It is important to note that substituted anilines, as a class, can exhibit significant toxicity. Aniline

itself has an oral LD50 in rats ranging from 250 to 930 mg/kg.[5]

Table 3: Fire and Explosion Data (Data for Aniline as a proxy)

Parameter Value

Lower Explosive Limit (LEL) 1.3%[6]

Upper Explosive Limit (UEL) 11%[7]
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Flammability limits for 4-tert-butoxyaniline are not available. The data for aniline is provided

for general awareness of the potential hazards of this class of compounds. The flammability

range can be influenced by temperature and pressure.[8]

Table 4: Occupational Exposure Limits (Data for Aniline)

Organization Limit Value

OSHA PEL TWA 5 ppm (19 mg/m³) [skin][6]

NIOSH REL TWA
None established (potential

occupational carcinogen)[6]

ACGIH TLV TWA 2 ppm (7.6 mg/m³) [skin][6]

There are no established Permissible Exposure Limits (PEL), Recommended Exposure Limits

(REL), or Threshold Limit Values (TLV) for 4-tert-butoxyaniline. The limits for aniline are

provided as a reference for a related compound and highlight the need for stringent exposure

controls.

Hazard Identification and GHS Classification
Based on data for similar aromatic amines, 4-tert-butoxyaniline should be handled as a

hazardous substance. The GHS classification for the closely related 4-butoxyaniline indicates

the following hazards:

Acute Toxicity, Oral (Category 4)

Acute Toxicity, Dermal (Category 4)

Acute Toxicity, Inhalation (Category 4)

Skin Irritation (Category 2)

Eye Irritation (Category 2A)

Specific target organ toxicity — single exposure (Category 3), Respiratory system
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Experimental Protocols
Adherence to detailed experimental protocols is essential for the safe handling of 4-tert-
butoxyaniline. The following procedures are based on best practices for handling air- and

light-sensitive aromatic amines.

Handling and Personal Protective Equipment (PPE)
Objective: To prevent personnel exposure and contamination during the handling and

manipulation of 4-tert-butoxyaniline.

Methodology:

Engineering Controls: All work with 4-tert-butoxyaniline must be conducted in a certified

chemical fume hood with a face velocity of at least 100 feet per minute. For highly sensitive

operations or when handling larger quantities, a glove box under an inert atmosphere (e.g.,

nitrogen or argon) is recommended.[9]

Personal Protective Equipment:

Eye Protection: Chemical splash goggles and a face shield are mandatory.

Hand Protection: Use chemically resistant gloves (e.g., butyl rubber, neoprene, or Viton).

Nitrile gloves are not recommended for prolonged contact with aniline derivatives.[10]

Always inspect gloves for integrity before use.

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are

required.

Hygiene Practices:

Wash hands thoroughly with soap and water after handling the compound and before

leaving the laboratory.

Do not eat, drink, or smoke in areas where 4-tert-butoxyaniline is handled or stored.[11]

Remove any contaminated clothing immediately and decontaminate before reuse or

dispose of as hazardous waste.
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Storage
Objective: To ensure the stability of 4-tert-butoxyaniline and prevent accidental release or

reaction.

Methodology:

Container: Store in a tightly sealed, light-resistant container (e.g., amber glass bottle) to

prevent degradation from light and air exposure.

Atmosphere: For long-term storage, it is recommended to store under an inert atmosphere

(nitrogen or argon).

Location: Store in a cool, dry, and well-ventilated area, away from direct sunlight and sources

of heat or ignition.[11]

Segregation: Store separately from incompatible materials such as strong oxidizing agents,

acids, and acid chlorides.[4]

Spill Cleanup
Objective: To safely and effectively decontaminate an area following a spill of 4-tert-
butoxyaniline.

Methodology:

Immediate Actions:

Evacuate all non-essential personnel from the spill area.

If the spill is large or involves a significant release of vapors, contact your institution's

emergency response team.[10]

Eliminate all ignition sources.

Containment:
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Wearing the appropriate PPE, contain the spill using an inert absorbent material such as

vermiculite, sand, or a commercial spill kit for aromatic amines.[9][12] Do not use

combustible materials like paper towels to absorb the initial spill.[13]

Cleanup:

Carefully collect the absorbed material using non-sparking tools and place it into a labeled,

sealed container for hazardous waste disposal.

Decontaminate the spill area with a suitable cleaning agent (e.g., soap and water), and

collect the cleaning materials for disposal as hazardous waste.

Ventilation: Ensure the area is well-ventilated during and after the cleanup process.

Visualized Workflow
The following diagram illustrates the logical workflow for responding to a chemical spill of 4-
tert-butoxyaniline.
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Caption: Workflow for 4-tert-butoxyaniline Spill Response.
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This technical guide is intended to provide a foundation for the safe handling of 4-tert-
butoxyaniline. It is not a substitute for a substance-specific risk assessment and the guidance

of a qualified safety professional. Always consult the manufacturer's Safety Data Sheet for the

most current and comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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